Cas no 1358275-20-3 (2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide)

• Product Name: 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide
• CAS No: 1358275-20-3
• MF: C₁₉H₁₇N₅O₂
• MW: 347.370583295822
• CID: 5344349
• Update Time: 2025-05-21

2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-phenylacetamide
• 2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)-N-phenylacetamide
• 2-(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-phenylacetamide
• 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide

• Inchi： 1S/C19H17N5O2/c1-2-16-21-22-18-19(26)23(14-10-6-7-11-15(14)24(16)18)12-17(25)20-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,20,25)
• InChI Key： OMYVATKRVCSAFN-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(CC)N2C2C=CC=CC=2N1CC(NC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• XLogP3: 2.3
• Topological Polar Surface Area: 80.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide

Research Briefing on 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide (CAS: 1358275-20-3)

In recent years, the compound 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide (CAS: 1358275-20-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound belongs to the triazoloquinoxaline class, which is known for its diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. Recent studies have explored the synthesis of 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide and its derivatives, highlighting its structural versatility and potential for drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity.

In vitro studies have demonstrated that 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide exhibits promising activity against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations suggest that the compound may induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways involved in cell proliferation. Additionally, preliminary data indicate potential anti-inflammatory effects, possibly mediated through the modulation of cytokine production.

Despite these encouraging findings, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current challenges include optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these issues and advance the compound toward preclinical development.

In conclusion, 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-phenylacetamide represents a promising candidate for therapeutic intervention in oncology and inflammation-related disorders. Continued exploration of its biological activities and structural modifications will be crucial for unlocking its full potential in drug discovery.